Cas no 20569-03-3 (Benzenesulfonic acid, 3-nitro-, 2-propynyl ester)

• Product name: Benzenesulfonic acid, 3-nitro-, 2-propynyl ester
• CAS No: 20569-03-3
• MF: C₉H₇NO₅S
• MW: 241.220581293106
• CID: 1394450

Benzenesulfonic acid, 3-nitro-, 2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-nitro-, 2-propynyl ester
• Benzenesulfonic acid, 3-nitro-, 2-propyn-1-yl ester

• Inchi： 1S/C9H7NO5S/c1-2-6-15-16(13,14)9-5-3-4-8(7-9)10(11)12/h1,3-5,7H,6H2
• InChI Key： XSEJHNSSMCOFPH-UHFFFAOYSA-N
• SMILES： C1(S(OCC#C)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 241.00451

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 406.6±25.0 °C(Predicted)
• PSA: 86.51